(1R*,3S*)-7-[(5-tert-butyl-1H-pyrazol-3-yl)methyl]-7-azaspiro[3.5]nonane-1,3-diol

• IUPAC Name: (1S,3R)-7-[(3-tert-butyl-1H-pyrazol-5-yl)methyl]-7-azaspiro[3.5]nonane-1,3-diol
• InChI: InChI=1S/C16H27N3O2/c1-15(2,3)12-8-11(17-18-12)10-19-6-4-16(5-7-19)13(20)9-14(16)21/h8,13-14,20-21H,4-7,9-10H2,1-3H3,(H,17,18)/t13-,14+
• InChI Key: HLLGMOZWESMQGZ-OKILXGFUSA-N
• Canonical SMILES: CC(C)(C)C1=NNC(=C1)CN2CCC3(CC2)C(CC3O)O
• Isomeric SMILES: CC(C)(C)C1=NNC(=C1)CN2CCC3(CC2)[C@@H](C[C@@H]3O)O
• Molecular Formula: C16H27N3O2
• Molecular Weight: 293.40 g/mol

Description

Synthesis Analysis

The synthesis of such complex molecules typically involves multiple steps, including the formation of the spirocyclic core and the introduction of various functional groups. The exact synthetic route would depend on the desired stereochemistry and the functional groups present in the final compound. While specific details on the synthesis of this compound are not readily available, related compounds, such as spirocyclic azetidines and pyrrolidines, have been synthesized through methods like nitrile lithiation/alkylation chemistry and 1,4-addition reactions with nitroalkanes, followed by reduction and cyclization (Smith et al., 2016).

Future Directions

The future directions for research on this compound would depend on its intended use or biological activity. It could potentially be explored for use in pharmaceuticals, given the presence of the pyrazole ring, which is found in many biologically active compounds.